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Compound of Interest

Compound Name: N-Benzyl-2,4,5-trichloroaniline

Cat. No.: B3131592 Get Quote

An In-depth Technical Profile of N-Benzyl-2,4,5-trichloroaniline

This document provides a detailed overview of the chemical and physical properties of N-
Benzyl-2,4,5-trichloroaniline, a compound of interest for researchers and professionals in

drug development and proteomics.

Core Molecular Data
The fundamental molecular characteristics of N-Benzyl-2,4,5-trichloroaniline are summarized

below. This data is essential for a range of experimental and analytical procedures.

Property Value

Molecular Formula C13H10Cl3N[1]

Molecular Weight 286.58 g/mol [1]

Structural and Stoichiometric Relationship
The molecular structure of N-Benzyl-2,4,5-trichloroaniline is composed of a trichlorinated

aniline moiety and a benzyl group. The relationship between these constituent parts and the

overall molecular formula is illustrated in the following diagram.
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Caption: Logical relationship of N-Benzyl-2,4,5-trichloroaniline's constituent groups to its

molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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